![molecular formula C11H9N3O3 B2943948 (1-methyl-1H-imidazol-2-yl)(4-nitrophenyl)Methanone CAS No. 30148-20-0](/img/structure/B2943948.png)
(1-methyl-1H-imidazol-2-yl)(4-nitrophenyl)Methanone
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Overview
Description
(1-methyl-1H-imidazol-2-yl)(4-nitrophenyl)Methanone, also known as MNI-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. MNI-1 is a small molecule inhibitor that has been shown to selectively inhibit the activity of certain enzymes, making it an attractive candidate for drug development.
Scientific Research Applications
Synthesis of Imidazole Derivatives
Imidazole derivatives are synthesized for various applications, including medicinal chemistry. The compound can be used as a precursor for synthesizing more complex imidazole derivatives with potential therapeutic effects .
Anti-tubercular Agents
Imidazole-containing compounds have been evaluated for their anti-tubercular activity against Mycobacterium tuberculosis. These compounds show promise as new treatments for tuberculosis .
Regiocontrolled Synthesis
Recent advances in chemistry have focused on the regiocontrolled synthesis of substituted imidazoles, which are key components in functional molecules used in various applications .
Therapeutic Potential
Imidazole derivatives are being studied for their therapeutic potential in treating various diseases due to their pharmacological properties .
Mechanism of Action
Target of Action
It is known that imidazole derivatives, such as this compound, have a broad range of biological properties and can interact with various targets .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, leading to different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Biochemical Pathways
Given the broad range of biological activities associated with imidazole derivatives, it can be inferred that multiple pathways may be affected .
Result of Action
Based on the known activities of imidazole derivatives, it can be inferred that the compound may have a wide range of effects at the molecular and cellular level .
properties
IUPAC Name |
(1-methylimidazol-2-yl)-(4-nitrophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O3/c1-13-7-6-12-11(13)10(15)8-2-4-9(5-3-8)14(16)17/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQVQTYAQIFLRCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C(=O)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-methyl-1H-imidazol-2-yl)(4-nitrophenyl)Methanone |
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